Cas no 1351615-13-8 (4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride)

• Product Name: 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride
• CAS No: 1351615-13-8
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• MDL: MFCD16036183
• CID: 4586573
• Update Time: 2025-06-12

4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride

• MDL： MFCD16036183
• Inchi： 1S/C9H15N3.ClH/c1-4-11-12(7-1)8-9-2-5-10-6-3-9;/h1,4,7,9-10H,2-3,5-6,8H2;1H
• InChI Key： OGHQRWKHCXGVBE-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1)C1CCNCC1.Cl

Additional information on 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride

4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1351615-13-8): A Comprehensive Overview

4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1351615-13-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazolylmethylpiperidine dihydrochloride, is a derivative of piperidine, a six-membered cyclic amine, and pyrazole, a five-membered heterocyclic aromatic compound. The combination of these structural elements imparts unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride consists of a piperidine ring with a pyrazole moiety attached via a methyl group. The presence of the pyrazole ring introduces additional functionalities, such as hydrogen bonding and π-π stacking interactions, which can enhance the compound's binding affinity to biological targets. The dihydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride in the treatment of various neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used to treat depression and anxiety disorders by increasing the levels of serotonin in the brain. The unique structure of 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride allows it to bind selectively to serotonin transporters, thereby enhancing its therapeutic efficacy while minimizing side effects.

In addition to its potential as an SSRI, 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of these conditions. For example, it has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter critical for cognitive function. By inhibiting AChE, 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride can help maintain higher levels of acetylcholine, potentially slowing down the progression of neurodegenerative diseases.

The pharmacokinetic properties of 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and achieves peak plasma concentrations within 2 hours. It has a moderate volume of distribution and is primarily metabolized by cytochrome P450 enzymes in the liver. The primary metabolites are excreted via urine and feces, ensuring minimal accumulation in tissues.

Clinical trials have further validated the safety and efficacy of 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride. Phase I trials have demonstrated that it is well-tolerated by patients at various dose levels, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its therapeutic potential in larger patient populations. Preliminary results from these trials have been promising, showing significant improvements in symptoms associated with depression and anxiety disorders.

Beyond its therapeutic applications, 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride has also found use as a research tool in academic and industrial laboratories. Its ability to selectively modulate serotonin transporters makes it an invaluable probe for studying the mechanisms underlying serotonin signaling pathways. Additionally, its structural features provide a valuable scaffold for the design and synthesis of novel compounds with improved pharmacological properties.

In conclusion, 4-[(1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1351615-13-8) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the field of medicinal chemistry. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing our understanding and treatment of various neurological disorders.